Cas no 946371-25-1 (4-4-(3,4-dimethoxybenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine)

• Product Name: 4-4-(3,4-dimethoxybenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine
• CAS No: 946371-25-1
• MF: C₁₉H₂₄N₄O₄
• MW: 372.418264389038
• CID: 6177788
• PubChem ID: 42473255
• Update Time: 2025-10-31

4-4-(3,4-dimethoxybenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(3,4-dimethoxybenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine
• F2442-0019
• 946371-25-1
• SR-01000912734
• AKOS024648241
• (3,4-dimethoxyphenyl)-[4-(6-methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl]methanone
• SR-01000912734-1
• 4-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-6-methoxy-2-methylpyrimidine
• (3,4-dimethoxyphenyl)(4-(6-methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)methanone

• Inchi： 1S/C19H24N4O4/c1-13-20-17(12-18(21-13)27-4)22-7-9-23(10-8-22)19(24)14-5-6-15(25-2)16(11-14)26-3/h5-6,11-12H,7-10H2,1-4H3
• InChI Key： KOYZYPWZPUBCGM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)OC)OC)N1CCN(C2C=C(N=C(C)N=2)OC)CC1

Computed Properties

• Exact Mass: 372.17975526g/mol
• Monoisotopic Mass: 372.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77Ų

Additional information on 4-4-(3,4-dimethoxybenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine

Comprehensive Overview of 4-4-(3,4-dimethoxybenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine (CAS No. 946371-25-1)

4-4-(3,4-dimethoxybenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine (CAS No. 946371-25-1) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its piperazine and pyrimidine moieties, is often explored for its potential applications in drug discovery and development. The presence of methoxy and methyl groups enhances its bioavailability and metabolic stability, making it a candidate for further investigation in therapeutic contexts.

In recent years, the demand for small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine. Researchers are particularly interested in the structure-activity relationship (SAR) of 4-4-(3,4-dimethoxybenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine, as its unique scaffold may offer selectivity against specific biological targets. This aligns with the growing trend of personalized therapeutics and the search for novel drug candidates with minimal side effects.

The synthesis of 946371-25-1 involves multi-step organic reactions, including amide coupling and nucleophilic substitution, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its structural integrity. These methodologies are frequently discussed in forums and publications, reflecting the compound's relevance in medicinal chemistry and process optimization.

From a commercial perspective, 4-4-(3,4-dimethoxybenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine is often listed by suppliers specializing in pharmaceutical intermediates and research chemicals. Its pricing and availability are influenced by factors such as scale-up challenges and regulatory compliance, which are hot topics in the industry. Companies are increasingly adopting green chemistry principles to streamline production, reducing environmental impact while maintaining cost efficiency.

In the context of drug repurposing, this compound has been studied for its potential interactions with G-protein-coupled receptors (GPCRs) and enzyme inhibition. Such investigations are pivotal in addressing unmet medical needs, particularly in oncology and neurology. The rise of AI-driven drug discovery platforms has further accelerated the exploration of 946371-25-1, as computational models can predict its binding affinity and toxicity profiles with greater accuracy.

For researchers and industry professionals, understanding the physicochemical properties of 4-4-(3,4-dimethoxybenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine is essential. Parameters such as logP, solubility, and stability under various pH conditions are frequently queried in databases and search engines. These metrics are critical for formulation development and preclinical studies, ensuring the compound's viability in later-stage trials.

As the scientific community continues to explore multi-target therapies, compounds like 946371-25-1 offer a promising avenue due to their modular design. Collaborative efforts between academia and biotech firms are likely to uncover new applications, reinforcing its role in the evolving landscape of biopharmaceutical innovation.